![molecular formula C10H7IN2O2 B7589141 N-(5-iodopyridin-2-yl)furan-3-carboxamide](/img/structure/B7589141.png)
N-(5-iodopyridin-2-yl)furan-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-iodopyridin-2-yl)furan-3-carboxamide, also known as IPF, is a synthetic compound that has been widely used in scientific research applications. IPF is a potent inhibitor of the protein kinase CK1α, which plays a crucial role in various cellular processes, including cell division, circadian rhythm, and DNA damage response.
Mechanism of Action
N-(5-iodopyridin-2-yl)furan-3-carboxamide acts as a competitive inhibitor of CK1α by binding to the ATP-binding pocket of the kinase domain. The binding of this compound prevents the binding of ATP and substrate to CK1α, thus inhibiting its activity. The crystal structure of this compound bound to CK1α has been solved, revealing the key interactions between the inhibitor and the kinase domain.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. Inhibition of CK1α by this compound has been shown to affect the phosphorylation of various protein substrates, leading to changes in cellular processes such as cell division, circadian rhythm, and DNA damage response. This compound has also been shown to induce apoptosis in cancer cells by inhibiting the anti-apoptotic protein Mcl-1. In addition, this compound has been shown to modulate the Wnt/β-catenin signaling pathway, which is involved in the regulation of cell proliferation and differentiation.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(5-iodopyridin-2-yl)furan-3-carboxamide in lab experiments is its high potency and selectivity towards CK1α. This compound has been shown to be a more potent inhibitor of CK1α than other known inhibitors, such as D4476 and IC261. This compound has also been shown to have good pharmacokinetic properties, making it suitable for in vivo studies. However, one of the limitations of using this compound is its cytotoxicity towards some cell lines, which may affect the interpretation of the results.
Future Directions
There are several future directions for the use of N-(5-iodopyridin-2-yl)furan-3-carboxamide in scientific research. One direction is the investigation of the role of CK1α in cancer and other diseases. CK1α has been shown to be dysregulated in various cancers, making it a potential therapeutic target. This compound has been shown to induce apoptosis in cancer cells, making it a potential anticancer agent. Another direction is the development of new CK1α inhibitors based on the structure of this compound. The crystal structure of this compound bound to CK1α provides valuable information for the design of new inhibitors with improved potency and selectivity. Finally, the use of this compound in combination with other inhibitors or chemotherapeutic agents may lead to synergistic effects and improved therapeutic outcomes.
Synthesis Methods
The synthesis of N-(5-iodopyridin-2-yl)furan-3-carboxamide involves the reaction between 5-iodopicolinic acid and furan-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction proceeds under mild conditions and yields this compound in good purity and yield.
Scientific Research Applications
N-(5-iodopyridin-2-yl)furan-3-carboxamide has been extensively used in scientific research to investigate the role of CK1α in various cellular processes. CK1α is a ubiquitous protein kinase that phosphorylates a wide range of protein substrates, including transcription factors, signaling molecules, and structural proteins. This compound has been shown to inhibit CK1α activity in vitro and in vivo, leading to the discovery of new CK1α substrates and signaling pathways. This compound has also been used to study the circadian rhythm, as CK1α plays a critical role in regulating the clock gene expression. In addition, this compound has been used to investigate the DNA damage response, as CK1α is involved in the activation of the DNA damage checkpoint.
properties
IUPAC Name |
N-(5-iodopyridin-2-yl)furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7IN2O2/c11-8-1-2-9(12-5-8)13-10(14)7-3-4-15-6-7/h1-6H,(H,12,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGNWIDZSUNIBQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1I)NC(=O)C2=COC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7IN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.